Cas no 14557-88-1 (2-Naphthalenecarboxylicacid, 1,2,3,4-tetrahydro-4,5,8-trimethyl-)

• Product Name: 2-Naphthalenecarboxylicacid, 1,2,3,4-tetrahydro-4,5,8-trimethyl-
• CAS No: 14557-88-1
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 219099
• PubChem ID: 283763
• Update Time: 2025-04-19

2-Naphthalenecarboxylicacid, 1,2,3,4-tetrahydro-4,5,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 1,2,3,4-tetrahydro-4,5,8-trimethyl-
• 4,5,8-trimethyl-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
• 4,5,8-Trimethyl-1,2,3,4-tetrahydro-naphthalin-2-carbonsaeure
• AC1L5ZC9
• AC1Q5UP6
• AG-J-53199
• AR-1F8283
• CTK0I2244
• NSC138960
• NSC-138960
• 14557-88-1
• DTXSID10300780

• Inchi： 1S/C14H18O2/c1-8-4-5-9(2)13-10(3)6-11(14(15)16)7-12(8)13/h4-5,10-11H,6-7H2,1-3H3,(H,15,16)
• InChI Key： BXLWMFTXONCQMK-UHFFFAOYSA-N
• SMILES： OC(C1CC2C(C)=CC=C(C)C=2C(C)C1)=O

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.05390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids